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Compound of Interest

Compound Name: Boc-Lys(2-Picolinoyl)-OH

Cat. No.: B15130608 Get Quote

Essential Safety and Handling Guide for Boc-Lys(2-
Picolinoyl)-OH
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Boc-Lys(2-Picolinoyl)-OH. The following

procedures are designed to ensure safe handling, storage, and disposal of this compound in a

laboratory setting.

Chemical Profile:

While a specific Safety Data Sheet (SDS) for Boc-Lys(2-Picolinoyl)-OH is not readily

available, data from structurally similar protected amino acids, such as other Boc-protected

lysine derivatives, indicate a profile of low acute toxicity. However, as with any laboratory

chemical, caution is paramount. The compound is expected to be a white solid powder.

Potential hazards, although not fully characterized for this specific molecule, may include

irritation to the skin, eyes, and respiratory tract.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Boc-Lys(2-Picolinoyl)-OH, categorized by the level of exposure risk.
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Risk Level Required PPE Purpose

Low

- Standard Lab Coat- Safety

Glasses with Side Shields-

Nitrile Gloves

Protection against incidental

skin contact and eye splashes

during low-dust activities (e.g.,

weighing, solution

preparation).

Medium
- Standard Lab Coat- Chemical

Splash Goggles- Nitrile Gloves

Added eye protection for tasks

with a higher risk of splashing

(e.g., reagent addition,

transfers).

High

- Full-length Lab Coat or

Chemical Resistant Gown-

Chemical Splash Goggles and

Face Shield- Double Nitrile

Gloves or Chemical Resistant

Gloves- Dust Mask or

Respirator (if significant dust is

generated)

Maximum protection during

procedures with a high

potential for dust generation or

splashing (e.g., bulk transfers,

cleaning spills).[1][2][3]

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of Boc-Lys(2-Picolinoyl)-
OH and ensuring a safe laboratory environment.
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Procedure Guideline

General Handling

Handle in a well-ventilated area, preferably

within a fume hood, to minimize inhalation of

dust.[4] Avoid generating dust. Wash hands

thoroughly after handling.[1][5]

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated place.[4] Keep away from

strong oxidizing agents and strong acids.[4]

Spill Cleanup

For small spills, gently sweep up the solid

material, avoiding dust generation, and place it

in a designated waste container.[1] For larger

spills, wear appropriate PPE, contain the spill,

and collect the material for disposal.[1]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is essential.

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.[1][5]

Skin Contact

Remove contaminated clothing. Wash the

affected area thoroughly with soap and water.[1]

[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][5]

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.[5]

Disposal Plan
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All waste materials should be handled as chemical waste and disposed of in accordance with

local, state, and federal regulations.

Waste Type Disposal Procedure

Unused Product

Dispose of as chemical waste through a

licensed waste disposal company. Do not

dispose of down the drain.

Contaminated Materials

Any materials that have come into contact with

the chemical (e.g., gloves, weighing paper,

paper towels) should be placed in a sealed,

labeled container for chemical waste disposal.

Experimental Workflow for Handling Boc-Lys(2-
Picolinoyl)-OH
The following diagram outlines the standard workflow for handling Boc-Lys(2-Picolinoyl)-OH
in a laboratory setting, from preparation to disposal.
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Caption: Workflow for Safe Handling of Boc-Lys(2-Picolinoyl)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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